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A comprehensive validation of Thallium-206 (TI-206) decay data has been conducted,
comparing evaluated nuclear data from leading international databases. This guide provides
researchers, scientists, and drug development professionals with a consolidated and objective
overview of the key decay properties of this radionuclide, supported by a summary of
experimental methodologies for its characterization.

Thallium-206 is a short-lived beta-emitting isotope, decaying to the stable Lead-206. Accurate
and consistent decay data is paramount for applications in nuclear medicine, physics, and
dosimetry. This comparison leverages data from the Evaluated Nuclear Structure Data File
(ENSDF), a cooperative effort involving the National Nuclear Data Center (NNDC) at
Brookhaven National Laboratory, the International Atomic Energy Agency (IAEA), and other
international data centers.

Comparative Decay Data of Thallium-206

The following table summarizes the key decay parameters for Thallium-206 as retrieved from
various nuclear databases. The data exhibits a high degree of consistency across different
evaluations.
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Parameter

Evaluated Value

Database/Reference

Half-life

4.202 (11) minutes

IAEA Nuclear Data Services[1]

4.199 minutes

Korea Atomic Energy
Research Institute (KAERI)[2]

4.202 minutes

Periodic Table (Wolfram
Research)[3][4]

Decay Mode

100% B~

IAEA/INIS[5], Periodic Table
(Wolfram Research)[3]

Q-value (B~ decay)

1532.4 (6.0) keV

IAEA Nuclear Data Services[1]

1533.536 (0.657) keV

Korea Atomic Energy
Research Institute (KAERI)[2]

IAEA/INIS[5], Periodic Table

Daughter Nuclide 206ph

(Wolfram Research)[3]

IAEA Nuclear Data Services[1],
Spin and Parity 0~ Periodic Table (Wolfram

Research)[4]

Thallium-206 Decay Scheme

The decay of Thallium-206 is characterized by a primary beta transition to the ground state of

Lead-206. Minor, low-probability beta transitions to excited states of Lead-206 also occur.
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https://nds.iaea.org/relnsd/ddep?NUCID=206TL&LSEQNO=0
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Tl-206
https://periodictable.com/Isotopes/081.206/index2.full.dm.prod.html
https://periodictable.com/Isotopes/081.206/index2.p.full.prod.html
https://inis.iaea.org/records/n24sk-far59
https://periodictable.com/Isotopes/081.206/index2.full.dm.prod.html
https://nds.iaea.org/relnsd/ddep?NUCID=206TL&LSEQNO=0
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Tl-206
https://inis.iaea.org/records/n24sk-far59
https://periodictable.com/Isotopes/081.206/index2.full.dm.prod.html
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206T]| (0")

Half-life = 4.202 min

B~ (0.0051%)
Q =729.3 keV

B~ (99.885%) 206ph (2+)
Q=1532.4keV | 803.1 keV

206Pb (0+)
Stable
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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